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Compound of Interest

Compound Name: Hafnium(4+);tetrabromide

Cat. No.: B083106

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Operation, and Disposal of Hafnium(IV) Tetrabromide.

This document provides critical safety and logistical information for the laboratory use of
Hafnium(1V) tetrabromide (HfBr4). Adherence to these procedures is essential for ensuring
personnel safety and minimizing environmental impact.

l. Understanding the Hazards

Hafnium(lV) tetrabromide is a corrosive, moisture-sensitive solid.[1][2] It reacts with water and
can cause severe skin burns and eye damage.[3] Inhalation of dust may cause respiratory
irritation.

Il. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Hafnium(IV) tetrabromide.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles and a
face shield.[4]

Protects against dust particles
and chemical splashes that
can cause severe eye

damage.

Hand Protection

Neoprene or nitrile rubber

gloves.[5]

Provides a barrier against skin
contact, which can cause

severe burns.

Body Protection

Alab coat made of fire-
resistant material (e.g.,

Nomex).

Protects against spills and dust
contamination of personal

clothing.

Respiratory Protection

An appropriate NIOSH-
approved respirator should be
used when handling the
powder outside of a controlled
atmosphere.[6][7]

Prevents inhalation of harmful
dust particles that can irritate

the respiratory system.

lll. Operational Plan: Step-by-Step Handling

Protocol

Due to its air- and moisture-sensitive nature, Hafnium(lV) tetrabromide must be handled in a

controlled, inert atmosphere.

A. Inert Atmosphere Handling (Glovebox or Schlenk Line)

o Preparation: Ensure the glovebox or Schlenk line is purged with an inert gas (e.g., argon or

nitrogen) to remove air and moisture.[8]

e Transfer:

o In a glovebox, carefully open the container and weigh the desired amount of Hafnium(IV)

tetrabromide.[8]
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o Using a Schlenk line, transfer the solid under a positive pressure of inert gas using
appropriate techniques to prevent exposure to the atmosphere.[8][9]

e Reaction Setup: Add the compound to a dry, inert-gas-flushed reaction vessel containing a
stir bar.

» Solvent Addition: If applicable, add a dry, degassed solvent to the reaction vessel via a
syringe or cannula.[9]

o Reaction Monitoring: Closely monitor the reaction from outside the controlled environment.

o Post-Reaction: Quench the reaction carefully, if necessary, using appropriate procedures for
air-sensitive compounds.

B. Emergency Spill Response

In the event of a spill, immediate and appropriate action is critical.

Spill Size Procedure

1. Notify others in the immediate area.[10][11]2.
Wearing appropriate PPE, use a non-reactive
absorbent material like dry sand or vermiculite
to cover the spill.[10]3. Carefully sweep the
Minor Spill (within a fume hood or glovebox) mixture into a labeled, sealed container for

hazardous waste disposal.[11]4. Decontaminate
the area with a suitable solvent, followed by
soap and water, collecting all cleaning materials

for hazardous waste disposal.

1. Evacuate the immediate area and alert
others.[10]2. If safe to do so, extinguish any
nearby ignition sources.[12]3. Close the
Major Spill (outside of a controlled environment)  laboratory doors to contain vapors.[12]4.
Immediately contact your institution's
Environmental Health and Safety (EHS) office

and follow their emergency procedures.[10]
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IV. Disposal Plan

All waste containing Hafnium(IV) tetrabromide must be treated as hazardous waste.
e Segregation:

o Solid Waste: Collect all contaminated solids (e.g., gloves, absorbent materials, empty
containers) in a clearly labeled, sealed, and puncture-resistant container.

o Liquid Waste: Collect any waste solutions containing hafnium or bromide in a separate,
sealed, and clearly labeled container. Do not mix with other waste streams.

o Neutralization (for Bromide Waste): Aqueous bromide waste can be neutralized using a
reducing agent like sodium bisulfite or sodium thiosulfate to convert it to less harmful
bromide ions. This should be done by trained personnel following a specific standard
operating procedure.[13]

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "Hafnium(lV) tetrabromide," and the associated hazards (Corrosive).

o Storage: Store hazardous waste in a designated, secure area away from incompatible
materials.

o Disposal: Arrange for pick-up and disposal by your institution's certified hazardous waste
management service.[7] Do not attempt to dispose of this chemical down the drain or in
regular trash.[14]

V. Quantitative Data

Physical and Chemical Properties of Hafnium(1V) Tetrabromide
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Property Value
Molecular Formula HfBra[3]
Molecular Weight 498.10 g/mol [3]
Colorless to tan, crystalline solid or powder[1][2]
Appearance
[15]
Melting Point 424 °C (sublimes)[2]
Solubility Soluble in water[16]

Occupational Exposure Limits

Substance

Agency Limit

Hafnium and Hafnium

Compounds (as Hf)

OSHA PEL TWA 0.5 mg/m3[6]

NIOSH REL TWA 0.5 mg/m3[6]

ACGIH TLV TWA 0.5 mg/m3[17]

Bromine OSHA PEL TWA 0.1 ppm (0.7 mg/m3)[18]
TWA 0.1 ppm (0.7 mg/m3),

NIOSH REL ppm ( g/m?)
STEL 0.3 ppm (2 mg/m3)[18]
TWA 0.1 ppm, STEL 0.2

ACGIH TLV

ppm(5]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended
Exposure Limit; TLV: Threshold Limit Value; STEL: Short-Term Exposure Limit

VI. Workflow Diagram
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Workflow for Handling Hafnium(IV) Tetrabromide
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Caption: Logical workflow for the safe handling of Hafnium(IV) Tetrabromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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